
Technical Monograph: 4-Amino-2-
methylbenzamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Amino-2-methylbenzamide

CAS No.: 52771-13-8

Cat. No.: B1289992

Get Quote

Executive Summary & Chemical Identity
4-Amino-2-methylbenzamide is a primary aniline derivative characterized by a benzamide

core substituted with a methyl group at the ortho position (C2) and an amino group at the para

position (C4). It serves as a critical nucleophilic building block in the synthesis of isoquinoline

amides and substituted benzamide pharmacophores, often utilized in the development of

kinase inhibitors and anti-inflammatory agents.

Critical Distinction: Researchers must distinguish this compound from 4-amino-2-fluoro-N-

methylbenzamide (CAS 915087-25-1), a structurally distinct intermediate used specifically for

androgen receptor antagonists like Enzalutamide. Confusing these two CAS numbers is a

common error in procurement and protocol design.
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Property Specification

CAS Number 52771-13-8

IUPAC Name 4-Amino-2-methylbenzamide

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol

SMILES CC1=C(C=CC(=C1)N)C(=O)N

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, DMF; Sparingly

soluble in water

Acidity (pKa) ~4.5 (Aniline amine), ~14 (Amide)

Hazards (GHS)
H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.

[1] Irrit.)

Synthetic Pathways & Reaction Engineering
The synthesis of 4-Amino-2-methylbenzamide is most reliably achieved through the Nitro-

Reduction Route. Direct amidation of 4-amino-2-methylbenzoic acid is generally avoided due to

the competing nucleophilicity of the aniline amine, which leads to polymerization or self-

coupling.

Pathway Logic: The Nitro-Protection Strategy
Precursor Selection: Start with 2-methyl-4-nitrobenzoic acid (CAS 13506-76-8). The nitro

group acts as a "masked" amine, preventing side reactions during the amide formation step.

Activation: Conversion to the acid chloride using Thionyl Chloride (SOCl₂).

Amidation: Reaction with ammonia to form the benzamide.

Reduction: Catalytic hydrogenation converts the nitro group to the final amine.
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Figure 1: Step-wise synthetic workflow utilizing the nitro-protection strategy to ensure

chemoselectivity.

Detailed Experimental Protocol
This protocol is designed for a 10g scale synthesis, prioritizing purity and yield.

Stage 1: Amidation (Formation of 2-methyl-4-
nitrobenzamide)

Reagents: 2-Methyl-4-nitrobenzoic acid (10.0 g), Thionyl Chloride (15 mL), DMF (cat.),

Aqueous Ammonia (28%).

Procedure:

Suspend 2-methyl-4-nitrobenzoic acid in dry Dichloromethane (DCM) or Toluene.

Add catalytic DMF (3 drops) followed by slow addition of Thionyl Chloride.

Reflux for 3 hours until gas evolution ceases (formation of acid chloride).

Evaporate solvent/excess SOCl₂ in vacuo to obtain the crude acid chloride residue.

Dissolve residue in dry THF and cool to 0°C.

Slowly sparge with Ammonia gas OR add dropwise to cold concentrated aqueous

ammonia.

Precipitate forms. Filter, wash with water, and dry.[2][3][4]

Checkpoint: Confirm intermediate by IR (Amide C=O stretch ~1650 cm⁻¹).
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Stage 2: Reduction (Nitro to Amino)
Reagents: 2-Methyl-4-nitrobenzamide (Intermediate), 10% Pd/C (5 wt%), Methanol,

Hydrogen gas (balloon or Parr shaker).

Procedure:

Dissolve the nitro-benzamide intermediate in Methanol (MeOH).

Add 10% Pd/C catalyst under inert atmosphere (Argon/Nitrogen).

Purge system with Hydrogen gas.

Stir vigorously at Room Temperature (RT) under H₂ atmosphere (1 atm is usually

sufficient; 30 psi for faster kinetics) for 4–6 hours.

Filtration: Filter through a Celite pad to remove Pd/C. Caution: Pd/C is pyrophoric when

dry.

Isolation: Concentrate the filtrate to obtain off-white solid. Recrystallize from Ethanol/Water

if necessary.

Pharmaceutical Applications & Coupling Logic
4-Amino-2-methylbenzamide is primarily used as a P1 Fragment in drug discovery. Its aniline

amine is a tunable nucleophile used to couple with carboxylic acids or sulfonyl chlorides to

generate libraries of bioactive molecules.

Reaction Engineering: Amide Coupling
When coupling this molecule to a carboxylic acid (R-COOH), standard carbodiimide chemistry

(EDC/NHS) is effective. However, due to the steric hindrance of the ortho-methyl group,

reaction times may be longer compared to unsubstituted anilines.

Optimization Tips:

Solvent: DMF or NMP is preferred over DCM due to the solubility of the benzamide.
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Catalyst: Use HOAt or DMAP to accelerate the reaction if the ortho-methyl causes significant

steric drag.
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Figure 2: Application of 4-Amino-2-methylbenzamide in convergent synthesis of

pharmaceutical scaffolds.

Analytical Characterization Standards
To validate the identity of CAS 52771-13-8, the following spectral signatures must be observed.

¹H NMR (DMSO-d₆, 400 MHz):

δ 2.2–2.4 ppm (s, 3H): Methyl group at C2.

δ 5.5–6.0 ppm (s, 2H): Aniline NH₂ (Broad singlet, exchangeable).

δ 6.4–6.6 ppm (m, 2H): Aromatic protons at C3 and C5 (Ortho to amine).

δ 7.1–7.3 ppm (d, 1H): Aromatic proton at C6.

δ 7.0–7.8 ppm (br s, 2H): Amide NH₂ protons (Distinct from aniline).

Mass Spectrometry (ESI+):
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[M+H]⁺: Observed at m/z 151.2.
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and confirmed via commercial catalogs).
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substituted benzamides).
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Application in Drug Discovery

Source: US Patent 8450344B2 "Beta- and gamma-amino-isoquinoline amide compounds".
(Demonstrates usage of 4-amino-2-methylbenzamide as a reagent).

Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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